Methyl 2-hydroxy-3-methylbutanoate
Overview
Description
Methyl 2-hydroxy-3-methylbutanoate is a chemical compound with the empirical formula C6H12O3 . It is a volatile organic compound that is often used in laboratory settings .
Molecular Structure Analysis
The molecular weight of Methyl 2-hydroxy-3-methylbutanoate is 132.16 . The molecule consists of 6 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms .Scientific Research Applications
Medicine: Biomarker Analysis
Methyl 2-hydroxy-3-methylbutanoate has potential applications in medical research as a biomarker for certain metabolic conditions. Its presence in biological samples can be indicative of specific enzymatic activities or metabolic pathways .
Agriculture: Plant VOC Emission Studies
In agriculture, this compound is studied for its role in the emission of volatile organic compounds (VOCs) by plants. Understanding its biosynthesis and regulation can aid in the development of crops with desired aromatic qualities or improved resistance to pests .
Food Industry: Flavoring Agent
The food industry utilizes Methyl 2-hydroxy-3-methylbutanoate as a flavoring agent due to its fruity aroma. It’s particularly used in the formulation of flavors for beverages and confectionery products to enhance their taste profile .
Cosmetics: Fragrance Component
In the cosmetics industry, this ester is valued for its pleasant scent, making it a component in perfumes and other scented products. Its stability and volatility make it suitable for use in various cosmetic formulations .
Environmental Science: Air Quality Monitoring
Research in environmental science leverages Methyl 2-hydroxy-3-methylbutanoate for air quality monitoring. As a VOC, its concentration in the atmosphere can be an indicator of pollution levels and contribute to odor nuisance studies .
Materials Science: Organic Synthesis
In materials science, Methyl 2-hydroxy-3-methylbutanoate is used in organic synthesis processes. It serves as a building block for creating more complex molecules that have applications in developing new materials with specific properties .
Safety and Hazards
Methyl 2-hydroxy-3-methylbutanoate is classified as an eye irritant (Eye Irrit. 2) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The compound has a hazard statement H319, which means it causes serious eye irritation . Precautionary statements include P305 + P351 + P338, which advise to rinse cautiously with water for several minutes in case of contact with eyes .
Mechanism of Action
Target of Action
Methyl 2-hydroxy-3-methylbutanoate is a unique chemical compound with the empirical formula C6H12O3
Biochemical Pathways
For instance, the compound ®-2,3-dihydroxy-3-methylbutanoate is known to be involved in a reaction catalyzed by ketol-acid reductoisomerase
Pharmacokinetics
It has been suggested that similar compounds have high gastrointestinal absorption , which could impact the bioavailability of Methyl 2-hydroxy-3-methylbutanoate. Further pharmacokinetic studies are needed to confirm these properties.
Result of Action
Similar compounds have been studied for their effects on aroma profiles in commercial sparkling wine samples . More research is needed to understand the specific effects of Methyl 2-hydroxy-3-methylbutanoate.
properties
IUPAC Name |
methyl 2-hydroxy-3-methylbutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-4(2)5(7)6(8)9-3/h4-5,7H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSGBMDFJWFIEDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10339010 |
Source
|
| Record name | Methyl 2-hydroxy-3-methylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10339010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-hydroxy-3-methylbutanoate | |
CAS RN |
17417-00-4 |
Source
|
| Record name | Methyl 2-hydroxy-3-methylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10339010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 2-hydroxy-3-methylbutanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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